Cas no 954577-52-7 (1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide)

• Product Name: 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide
• CAS No: 954577-52-7
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 4772038
• Update Time: 2025-05-26

1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-AMINOPYRIDIN-2-YL)PIPERIDINE-4-CARBOXAMIDE
• 4-Piperidinecarboxamide, 1-(3-amino-2-pyridinyl)-
• 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide

• Inchi： 1S/C11H16N4O/c12-9-2-1-5-14-11(9)15-6-3-8(4-7-15)10(13)16/h1-2,5,8H,3-4,6-7,12H2,(H2,13,16)
• InChI Key： FGXAUOSXDZUCHI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C(=CC=CN=2)N)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 0
• Topological Polar Surface Area: 85.2

Additional information on 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide

Comprehensive Overview of 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide (CAS No. 954577-52-7)

1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide, with the CAS number 954577-52-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine ring and a piperidine moiety, which are critical scaffolds in drug discovery. Its carboxamide functional group further enhances its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications for targeting kinase inhibitors and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

The growing demand for small-molecule therapeutics has placed compounds like 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide at the forefront of innovation. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Additionally, its structural versatility makes it a candidate for fragment-based drug design (FBDD), a strategy increasingly adopted by pharmaceutical companies to accelerate lead optimization. This aligns with frequent search queries such as "new kinase inhibitor scaffolds" and "CNS drug candidates 2024," reflecting its relevance in cutting-edge science.

From a synthetic chemistry perspective, CAS 954577-52-7 exemplifies advancements in heterocyclic compound synthesis. Its aminopyridine segment is particularly noteworthy, as this motif is prevalent in FDA-approved drugs for conditions like inflammation and metabolic disorders. The compound’s piperidine-4-carboxamide backbone also contributes to improved blood-brain barrier (BBB) permeability, a key factor in developing treatments for Alzheimer’s and Parkinson’s diseases. These attributes address common search terms like "BBB-penetrating molecules" and "heterocycles in drug discovery," enhancing the article’s SEO performance.

In the context of green chemistry, 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide has been explored for its potential to reduce synthetic steps through catalytic amidation and microwave-assisted reactions. This resonates with industry efforts to minimize environmental impact, a priority reflected in trending searches like "sustainable medicinal chemistry." Furthermore, its high purity and stability under physiological conditions make it a reliable candidate for high-throughput screening (HTS) platforms, addressing another frequently asked question: "What compounds are suitable for HTS libraries?"

Beyond therapeutics, 954577-52-7 has shown promise in chemical biology as a tool compound for probing enzyme mechanisms. Its hydrogen-bonding capacity and conformational flexibility enable interactions with diverse biological targets, a feature often queried as "multitarget drug design." The compound’s logP and solubility profiles further support its utility in in vitro and in vivo assays, making it a versatile asset for academic and industrial labs alike.

In summary, 1-(3-Aminopyridin-2-YL)piperidine-4-carboxamide (CAS 954577-52-7) represents a convergence of structural innovation and practical applicability in modern drug development. Its alignment with trending topics like kinase drug discovery, CNS therapeutics, and sustainable synthesis ensures its continued relevance. By addressing frequently searched terms and integrating SEO-friendly keywords, this overview not only educates but also enhances visibility for researchers seeking advanced pharmacophores and bioisosteres.